Cas no 1189934-68-6 (N-(2-fluorophenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide)

• Product Name: N-(2-fluorophenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide
• CAS No: 1189934-68-6
• MF: C₂₃H₂₃FN₄O₂S
• MW: 438.517727136612
• CID: 5333328
• Update Time: 2025-05-30

N-(2-fluorophenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-((3-oxo-2-propyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide
• N-(2-fluorophenyl)-2-[(3-oxo-2-propyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]butanamide
• N-(2-fluorophenyl)-2-[(3-oxo-2-propyl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]butanamide
• N-(2-fluorophenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide

• Inchi： 1S/C23H23FN4O2S/c1-3-9-18-22(30)28-20(25-18)14-10-5-7-12-16(14)27-23(28)31-19(4-2)21(29)26-17-13-8-6-11-15(17)24/h5-8,10-13,18-19H,3-4,9H2,1-2H3,(H,26,29)
• InChI Key： OLGBDXNXSOGKNQ-UHFFFAOYSA-N
• SMILES： S(C(C(NC1C=CC=CC=1F)=O)CC)C1=NC2C=CC=CC=2C2=NC(C(N21)=O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 758
• XLogP3: 4.7
• Topological Polar Surface Area: 99.4

Additional information on N-(2-fluorophenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide

Comprehensive Analysis of N-(2-fluorophenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide (CAS No. 1189934-68-6)

The compound N-(2-fluorophenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide (CAS No. 1189934-68-6) is a synthetic organic molecule with a unique imidazo[1,2-c]quinazoline core structure. This heterocyclic framework, combined with a fluorophenyl moiety and a sulfanyl butanamide side chain, makes it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications due to its structural complexity and bioactive properties.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted therapy and precision medicine. The imidazo[1,2-c]quinazoline scaffold, in particular, has garnered attention for its role in modulating enzyme activity and protein-protein interactions. Users searching for terms like "imidazo[1,2-c]quinazoline derivatives" or "fluorophenyl-based bioactive molecules" will find this compound highly relevant. Its CAS No. 1189934-68-6 is frequently queried in chemical databases and patent literature, reflecting its growing importance in pharmaceutical research.

The sulfanyl butanamide side chain in this compound introduces additional pharmacophoric features, which are critical for binding affinity and selectivity. This structural element is often associated with improved metabolic stability and oral bioavailability, making it a hotspot for drug optimization. Searches for "sulfanyl-containing drug candidates" or "butanamide derivatives in drug design" align closely with the properties of this molecule. Furthermore, the fluorophenyl group enhances its potential as a bioisostere, a topic frequently explored in computational chemistry forums.

From a synthetic chemistry perspective, the preparation of N-(2-fluorophenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide involves multi-step organic transformations, including cyclization, sulfuration, and amide coupling. These processes are often discussed in the context of green chemistry and atom economy, which are trending topics in sustainable synthesis. Researchers looking for "efficient synthesis of imidazo[1,2-c]quinazolines" or "fluorophenyl incorporation methods" will find this compound a valuable case study.

In conclusion, N-(2-fluorophenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide (CAS No. 1189934-68-6) represents a promising candidate for further pharmacological evaluation. Its structural features align with current trends in drug discovery, such as the exploration of heterocyclic scaffolds and fluorinated compounds. As the scientific community continues to investigate its potential, this molecule is likely to remain a focal point in discussions about innovative therapeutics and chemical biology.